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Compound of Interest

Compound Name: 2,3-Difluoro-6-nitrophenol

Cat. No.: B104600

For researchers, scientists, and drug development professionals, the proper disposal of
chemical waste is a critical component of laboratory safety and environmental responsibility.
2,3-Difluoro-6-nitrophenol, a hazardous chemical, requires a stringent and informed disposal
process. This guide provides essential, immediate safety and logistical information to ensure its
safe handling and disposal.

Hazard Profile and Safety Summary

2,3-Difluoro-6-nitrophenol is classified as a hazardous substance. It is harmful if swallowed,
in contact with skin, or inhaled, and causes skin and serious eye irritation.[1][2][3][4] It may also
cause respiratory irritation.[1][2][3] Adherence to safety protocols during handling and disposal
IS paramount.

Hazard Classification Description

Category 4: Harmful if swallowed, in contact

Acute Toxicity (Oral, Dermal, Inhalation) ) ] o
with skin, or if inhaled.[1][2][4]

Skin Corrosion/Irritation Category 2: Causes skin irritation.[1][2][4]

Category 2: Causes serious eye irritation.[1][2]

[4]

Serious Eye Damage/Eye Irritation

Category 3: May cause respiratory irritation.[1]

Specific Target Organ Toxicity (Single Exposure) 2]
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Core Disposal Protocol

The disposal of 2,3-Difluoro-6-nitrophenol must be conducted in accordance with local,
regional, and national hazardous waste regulations. Chemical waste generators are
responsible for correctly classifying the waste to ensure complete and accurate documentation
and handling.[1][5]

Step-by-Step Disposal Procedure:
o Waste Identification and Classification:

o Characterize the waste stream containing 2,3-Difluoro-6-nitrophenol. This includes
identifying all constituents and their approximate concentrations.

o Consult relevant local, regional, and national regulations to determine if the waste is
classified as hazardous. Given the inherent hazards of 2,3-Difluoro-6-nitrophenol, it will
likely be categorized as such.

e Segregation and Storage:

o Segregate waste containing 2,3-Difluoro-6-nitrophenol from other laboratory waste
streams to prevent incompatible chemical reactions.

o Store the waste in a designated, well-ventilated, and secure area. The container must be
chemically resistant, properly sealed, and clearly labeled with the contents, including the
name "2,3-Difluoro-6-nitrophenol” and appropriate hazard symbols.

» Personal Protective Equipment (PPE):

o Always wear appropriate PPE when handling the waste, including chemical-resistant
gloves, safety goggles, and a lab coat. If there is a risk of dust or aerosol generation, a
respirator may be necessary.

e Engage a Licensed Waste Disposal Contractor:

o Contact a certified hazardous waste disposal company. Provide them with the complete
and accurate classification of the waste.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC336320050&productDescription=2%2C3-DIFLUORO-6-NITROPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC128740010&countryCode=US&language=en
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o The contractor will provide specific instructions for packaging and collection.

o Documentation:

o Maintain detailed records of the waste, including its composition, quantity, and the date of
generation.

o Complete all required waste manifest forms provided by the disposal contractor, ensuring
all information is accurate and legible.

e Spill Management:
o In the event of a spill, evacuate the area and ensure adequate ventilation.

o Wearing appropriate PPE, sweep up the solid material and place it into a suitable
container for disposal.[1] Avoid generating dust. Do not allow the chemical to enter the
environment.[1]

Disposal Decision Workflow

The following diagram illustrates the logical steps for the proper disposal of 2,3-Difluoro-6-
nitrophenol.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC336320050&productDescription=2%2C3-DIFLUORO-6-NITROPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC336320050&productDescription=2%2C3-DIFLUORO-6-NITROPHEN+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/product/b104600?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104600?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Start: Generation of
2,3-Difluoro-6-nitrophenol Waste

Characterize and Quantify Waste Stream

Consult Local, Regional, and
National Regulations

Classify as Hazardous Waste

Segregate and Store in

Labeled, Sealed Container R EEERIEE R

Contact Licensed Hazardous
Waste Disposal Contractor

Package Waste According to
Contractor's Instructions

Complete Waste Manifest
Documentation

Arrange for Waste Collection

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the disposal of 2,3-Difluoro-6-nitrophenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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